3-(3,5-dimethyl-1H-pyrazol-1-yl)-N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)propanamide

• IUPAC Name: 3-(3,5-dimethylpyrazol-1-yl)-N-[[8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]propanamide
• InChI: InChI=1S/C18H20N8O2/c1-11-9-12(2)26(23-11)8-6-16(27)19-10-15-21-22-17-14(5-4-7-25(15)17)18-20-13(3)24-28-18/h4-5,7,9H,6,8,10H2,1-3H3,(H,19,27)
• InChI Key: PLHWAXRJKJGYRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCC(=O)NCC2=NN=C3N2C=CC=C3C4=NC(=NO4)C)C
• Molecular Formula: C18H20N8O2
• Molecular Weight: 380.4 g/mol

Description

3-(3,5-dimethyl-1H-pyrazol-1-yl)-N-((8-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)propanamide is a useful research compound. Its molecular formula is C18H20N8O2 and its molecular weight is 380.412. The purity is usually 95%.
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Scientific Research Applications

Synthesis Routes and Heterocyclic Derivatives

Indolizines and Triazolo[4,3-a]pyridines

The synthesis of indolizine derivatives and triazolo[4,3-a]pyridines illustrates the chemical versatility of pyridinium salts and their reactions with different agents to produce a variety of heterocyclic compounds. These reactions demonstrate the potential of using complex molecules as precursors in synthesizing diverse heterocyclic structures, which are foundational in medicinal chemistry and material science (Dawood, 2004).

Pyrazolo[1,5-a]pyrimidines and Pyrido[2,3-d]pyrimidines

The reaction of specific enaminones with amino-pyrazoles or amino-triazoles leading to the formation of pyrazolo[1,5-a]pyrimidines and pyrido[2,3-d]pyrimidines showcases a method for constructing complex nitrogen-containing heterocycles. These compounds often exhibit interesting biological activities and are explored for their potential pharmacological applications (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008).

Benzofuran Derivatives

The generation of benzofuran derivatives containing various heterocyclic rings like pyrazolo[5,1-c]triazines and isoxazolo[3,4-d]pyridines through the reaction of benzofuran propenone with diazotized heterocyclic amines underscores the strategic functionalization of heterocycles for developing compounds with potential electronic or photonic properties (Abdelhamid, Fahmi, & Alsheflo, 2012).